(Z)-2-(2-chloro-6-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate

• IUPAC Name: [(2Z)-2-[(2-chloro-6-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C19H12ClFO4/c20-14-2-1-3-15(21)13(14)9-17-18(22)12-7-6-11(8-16(12)25-17)24-19(23)10-4-5-10/h1-3,6-10H,4-5H2/b17-9-
• InChI Key: KGWGWJPURYJXCN-MFOYZWKCSA-N
• Canonical SMILES: C1CC1C(=O)OC2=CC3=C(C=C2)C(=O)C(=CC4=C(C=CC=C4Cl)F)O3
• Isomeric SMILES: C1CC1C(=O)OC2=CC3=C(C=C2)C(=O)/C(=C/C4=C(C=CC=C4Cl)F)/O3
• Molecular Formula: C19H12ClFO4
• Molecular Weight: 358.7 g/mol

Description

(Z)-2-(2-chloro-6-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate is a useful research compound. Its molecular formula is C19H12ClFO4 and its molecular weight is 358.75. The purity is usually 95%.
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Scientific Research Applications

• Biologically Active Compounds in Medicinal Chemistry :

  • Research in the series of N-ethoxyethylpiperidine derivatives, which incorporate cyclopropane fragments and fluorophenyls, indicates the potential of such compounds in antimicrobial activity. These substances have shown effectiveness against various strains of bacteria and yeast fungus, suggesting their applicability in developing new antimicrobial agents (Issayeva et al., 2019).

• Synthesis and Application in Organic Chemistry :

  • Fluorine-containing cyclopropanes, a subclass of cyclopropane derivatives, have gained significant interest for their biological activity and improved metabolic profiles. The synthesis of fluoro-, difluoromethyl-, and trifluoromethyl-cyclopropanes is vital in organic chemistry, contributing to the development of new drug subunits (Pons et al., 2021).

• Photophysical Studies and Fluorophores :

  • The synthesis and study of fluorophores containing a 1,3-dihydroisobenzofuran scaffold show that these compounds exhibit structured fluorescence spectra. This implies their potential application in photophysical studies and as components in the development of novel fluorescent materials (Mandali et al., 2017).

• Environmental and Biodegradation Research :

  • Studies on the bacterial degradation of compounds like fluorene and its analogs, which include compounds structurally similar to (Z)-2-(2-chloro-6-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate, provide insights into the biodegradation of environmental contaminants. Understanding these processes is crucial for environmental remediation efforts (Bressler & Fedorak, 2000).

• Catalysis and Chemical Reactions :

  • The use of cyclopropane and fluorine-containing compounds in various chemical reactions, including catalysis and cycloaddition reactions, highlights their significance in synthetic organic chemistry. Their unique reactivity patterns offer new pathways and methods in the synthesis of complex organic molecules (Patrick et al., 2011).